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Compound of Interest

Compound Name: Namoline

Cat. No.: B15588836 Get Quote

Effective management of chemical waste is a cornerstone of laboratory safety and

environmental stewardship. This document provides essential, immediate safety and logistical

information for the proper disposal of Namoline (CAS No. 342795-11-3), a selective and

reversible inhibitor of lysine-specific demethylase 1 (LSD1). Adherence to these protocols is

mandatory to ensure the safety of all personnel and to prevent environmental contamination.

Immediate Safety and Hazard Identification
Namoline presents specific hazards that directly inform its disposal requirements. According to

its Safety Data Sheet (SDS), Namoline is classified as harmful if swallowed and is very toxic to

aquatic life with long-lasting effects.[1][2] Therefore, the foundational principle of Namoline
waste management is the strict avoidance of its release into the environment.[1][2]

Key Hazard Information

Hazard
Classification

GHS Category
Precautionary
Statement

Source

Acute Oral Toxicity Category 4
H302: Harmful if

swallowed
[1][2]

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life
[1][2]

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

[1][2]
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Personnel handling Namoline waste must wear appropriate Personal Protective Equipment

(PPE), including safety goggles with side-shields, protective gloves, and impervious clothing.[1]

Step-by-Step Disposal Protocol
The following procedure must be strictly followed for the disposal of all forms of Namoline,

including unused or expired product, and any materials contaminated with it (e.g., pipette tips,

gloves, empty containers).

Step 1: Segregate Namoline Waste Immediately segregate all Namoline waste at the point of

generation.[1] This includes unused powder, solutions, and contaminated labware. This waste

must be treated as hazardous chemical waste.[1]

Step 2: Use Designated Waste Containers Collect all Namoline waste in a designated, leak-

proof, and sealable container that is chemically compatible.[1] For solid Namoline, a robust,

sealable plastic or glass container is appropriate.[1]

Step 3: Label Waste Containers Correctly The container must be clearly labeled with the words

"Hazardous Waste," the chemical name "NAMOLINE," and the appropriate GHS hazard

pictograms: Skull and Crossbones (for toxicity) and Environment (for aquatic toxicity).[1]

Step 4: Store Waste Securely Store the sealed waste container in a designated, secure, and

well-ventilated secondary containment area.[1] The storage location must be away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

Step 5: Arrange for Professional Disposal Namoline waste must be disposed of through an

approved and licensed hazardous waste disposal company.[1] Under no circumstances should

Namoline be disposed of down the drain or in regular trash.[1] Contact your institution's

Environmental Health and Safety (EHS) department to schedule a pickup for the waste.[1]

Step 6: Manage Spills Immediately In the event of a spill, contain the spillage immediately.

For solid Namoline: Carefully sweep or scoop the material into a designated waste

container, avoiding dust generation.[1]

For solutions: Absorb the spill with an inert material (e.g., vermiculite, sand) and place the

contaminated absorbent into the hazardous waste container.[1] The spill area must then be
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decontaminated. Report all spills to your EHS department.[1]

Experimental Protocols
Currently, there are no publicly available, validated experimental protocols for the chemical

neutralization or degradation of Namoline for disposal purposes.[1] The sole recommended

disposal method is through a certified hazardous waste contractor.[1]

Disposal Workflow Diagram
The following diagram outlines the logical workflow for the proper disposal of Namoline waste

in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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